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Compound of Interest

Compound Name: Ethyl dithioacetate

Cat. No.: B1582784

Ethyl dithioacetate is an organosulfur compound belonging to the dithioester class. Its distinct
properties, particularly its flammability and volatility, necessitate stringent adherence to safety
protocols. A foundational understanding of its physical and chemical characteristics is
paramount for safe handling.

Property Value Source
CAS Number 870-73-5

Molecular Formula CaHsS2

Molecular Weight 120.24 g/mol

Appearance Liquid

Density 1.048 g/mL at 25 °C [1]
Boiling Point 61 °C at 23 mmHg [1]
Flash Point 46 °C (114.8 °F) - closed cup

Refractive Index n20/D 1.568 [1]

Hazard Identification and GHS Classification

Ethyl dithioacetate is classified as a hazardous substance under the Globally Harmonized
System (GHS). The primary risks involve flammability, skin and eye irritation, and respiratory
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tract irritation. All personnel must be thoroughly familiar with these hazards before handling the

compound.
Hazard Class GHS Category Hazard Statement Signal Word
o H226: Flammable )
Flammable Liquids Category 3 o Warning
liquid and vapor
Skin H315: Causes skin ]
) o Category 2 S Warning
Corrosion/Irritation irritation
Serious Eye H319: Causes serious ]
o Category 2A o Warning
Damage/Irritation eye irritation
Specific Target Organ
o ) H335: May cause ]
Toxicity (Single Category 3 ) o Warning
respiratory irritation
Exposure)

(Source: Aggregated
GHS information from
ECHA C&L Inventory)

[2]

Causality of Hazards:

o Flammability: The flash point of 46°C indicates that ethyl dithioacetate can form an ignitable

vapor-air mixture at moderately elevated temperatures. This necessitates strict control of

ignition sources.

e [Irritation: Like many thioesters and organosulfur compounds, ethyl dithioacetate can act as

an irritant upon direct contact with skin and eyes.[2] Its vapors can also irritate the mucous

membranes of the respiratory system.[2]

Exposure Controls and Personal Protective

Equipment (PPE)

To mitigate the identified hazards, a multi-layered approach involving engineering controls,

administrative controls, and appropriate PPE is required. The selection of PPE is not merely a
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checklist but a risk-based decision process.

Engineering Controls

» Chemical Fume Hood: All handling of ethyl dithioacetate, including weighing, transferring,
and use in reactions, must be conducted within a properly functioning and certified chemical
fume hood. This is the primary engineering control to prevent inhalation of vapors.

o Ventilation: The laboratory must be well-ventilated to ensure that any fugitive emissions are
diluted and removed.

Personal Protective Equipment (PPE) Protocol

The following PPE is mandatory when handling ethyl dithioacetate:

e Eye and Face Protection: Chemical safety goggles that provide a complete seal around the
eyes are required. In situations with a higher risk of splashing, a face shield must be worn in
addition to goggles.

o Hand Protection: Chemically resistant gloves are essential. While specific breakthrough time
data for ethyl dithioacetate is not widely available, gloves made of butyl rubber or neoprene
are generally recommended for handling organosulfur compounds. Nitrile gloves may offer
limited protection for incidental contact but should be changed immediately upon
contamination. Always inspect gloves for integrity before use.

» Skin and Body Protection: A flame-resistant lab coat must be worn and fully fastened. For
larger quantities or procedures with a high splash risk, a chemical-resistant apron is also
recommended.

o Respiratory Protection: When engineering controls are not sufficient to maintain exposure
below acceptable limits, or during emergency situations, a respirator is required. A full-face
respirator with a combination organic vapor/acid gas (ABEK) cartridge is recommended. All
respirator use must comply with a formal respiratory protection program.
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Task: Handling
Ethyl Dithioacetate

Is the task performed
in a certified fume hood?

Yes

Standard PPE:
- Safety Goggles
- FR Lab Coat
- Chemical-Resistant Gloves

Is there a significant No
splash risk? (Work Cannot Proceed)

Yes

Add Face Shield

Is this a spill or
emergency situation?

Yes

Add ABEK Respirator
(Full-Face Recommended)

Proceed with Task

Click to download full resolution via product page

No

Caption: PPE selection workflow for handling ethyl dithioacetate.
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Safe Handling and Operational Procedures

Adherence to methodical and cautious handling procedures is critical for preventing exposure
and accidents.

e Grounding and Bonding: To prevent the ignition of flammable vapors from static electricity
discharge, all metal containers and equipment used for transferring ethyl dithioacetate
must be properly grounded and bonded.[3]

« Ignition Source Control: All potential ignition sources—such as open flames, hot plates, and
non-explosion-proof electrical equipment—must be strictly excluded from the handling area.
[4] Use only non-sparking tools for opening and closing containers.[3]

» Personnel Training: All personnel must receive documented training on the specific hazards
of ethyl dithioacetate and the procedures outlined in this guide and the corresponding
Safety Data Sheet (SDS) before being permitted to handle the compound.[5]

» Hygiene Practices: Avoid contact with skin, eyes, and clothing.[6] Wash hands thoroughly
with soap and water after handling. Do not eat, drink, or smoke in the laboratory.

Storage Requirements

Proper storage is essential for maintaining the stability of ethyl dithioacetate and preventing
hazardous situations.

Dedicated Storage: Store in a designated flammable liquids storage cabinet.[5] The storage
area must be cool, dry, and well-ventilated.[5]

o Container Integrity: Keep containers tightly closed when not in use.[6] Containers should be
clearly labeled with the chemical name and all relevant GHS hazard pictograms.

e Segregation: Store ethyl dithioacetate away from incompatible materials, particularly strong
oxidizing agents, strong acids, and strong bases.[7]

o Temperature and Light: Protect containers from direct sunlight and sources of heat to
prevent vapor pressure buildup and potential degradation.[4] While specific data on the
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thermal stability of ethyl dithioacetate is limited, studies on other organosulfur compounds
suggest that refrigerated storage can be beneficial for long-term preservation.[8][9]

Emergency Procedures

Preparedness is key to mitigating the consequences of an accident. All laboratory personnel
must be familiar with the location and operation of emergency equipment, including safety
showers, eyewash stations, fire extinguishers, and spill kits.

First Aid Measures

 Inhalation: Immediately move the affected person to fresh air. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate

medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response

The response to a spill depends on its size and location.
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Spill of Ethyl

Dithioacetate Occurs

Is the spill small
and contained within
a fume hood?

Yes

<
D Small Spill Protocol

<
Lelig)s il Heiosel Ensure appropriate PPE is worn

Alert personnel and evacuate the area L
Control ignition sources

Call emergency services (911) Cover spill with inert absorbent material
Close lab doors and prevent re-entry (B B, S

Provide SDS to responders> Collect material with non-sparking tools

Place in a sealed, labeled waste container>
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a certified hazardous waste handler

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.

Fire Fighting Measures
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o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam.

» Unsuitable Media: Do not use a solid stream of water, as it may scatter and spread the fire.

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear. Vapors are heavier than air and may travel to a source of ignition and
flash back.[10]

Waste Disposal

Chemical waste must be managed in accordance with all local, state, and federal regulations.

» Classification: Ethyl dithioacetate and any materials contaminated with it are considered
hazardous waste.[7]

o Collection: Collect waste in a dedicated, properly labeled, and sealed container. Do not mix
with incompatible waste streams.

» Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.
Do not dispose of down the drain.[7]

Toxicology and Reactivity Profile
Toxicological Information

Detailed toxicological studies on ethyl dithioacetate are not readily available. However, based
on its GHS classification, it is known to cause skin, eye, and respiratory irritation.[2] The
toxicological properties have not been fully investigated, and as such, the compound should be
handled with the assumption that it may have other uncharacterized toxic effects.[7] All routes
of exposure (inhalation, ingestion, skin contact) should be avoided.

Reactivity and Stability

 Stability: The compound is stable under normal storage conditions.[7]

e Incompatible Materials: Avoid contact with strong oxidizing agents, which can lead to a
vigorous and potentially exothermic reaction.[7]
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e Hazardous Decomposition Products: When heated to decomposition, organosulfur
compounds can release toxic fumes, including sulfur oxides (SOx) and carbon oxides (CO,
CO2).

e Hazardous Polymerization: Hazardous polymerization is not expected to occur.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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